Cas no 127-83-3 (Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1))

• Product Name: Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1)
• CAS No: 127-83-3
• MF: C₁₂H₁₀CaO₈S₂
• MW: 386.411000728607
• CID: 166035
• PubChem ID: 31392
• Update Time: 2025-04-19

Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-, calcium salt (2:1)
• calcium bis(4-hydroxybenzenesulphonate)
• calcium,4-hydroxybenzenesulfonate
• calcium bis(4-hydroxybenzenesulfonate)
• Calcium phenolsulfonate
• Calcium sulfophenolate
• Bis(4-hydroxybenzenesulfonic acid) calcium
• Bis(4-hydroxybenzenesulfonic acid)calcium salt
• Q27252087
• DTXSID80155365
• SCHEMBL119165
• CALCIUM PHENOLSULFONATE [MI]
• UNII-199995D30M
• JVEDXKIOAFPPPG-UHFFFAOYSA-L
• EINECS 204-868-3
• Calcium bis(hydroxybenzenesulfonate)
• 199995D30M
• NS00079529
• 127-83-3
• CALCIUM PHENOLSULPHONATE
• P-HYDROXYBENZENESULFONIC ACID CALCIUM SALT
• calcium;4-hydroxybenzenesulfonate
• BENZENESULFONIC ACID, 4-HYDROXY-, CALCIUM SALT (2:1)
• calcium 4-hydroxybenzenesulfonate
• BENZENESULFONIC ACID, P-HYDROXY-, CALCIUM SALT (2:1)

• Inchi： 1S/2C6H6O4S.Ca/c2*7-5-1-3-6(4-2-5)11(8,9)10;/h2*1-4,7H,(H,8,9,10);/q;;+2/p-2
• InChI Key： JVEDXKIOAFPPPG-UHFFFAOYSA-L
• SMILES： [Ca+2].S(C1C=CC(=CC=1)O)(=O)(=O)[O-].S(C1C=CC(=CC=1)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 385.9443
• Monoisotopic Mass: 385.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 172A^2

Experimental Properties

• PSA: 154.86